Cas no 113743-16-1 (Benzene, 1-[2-(4-pentylphenyl)ethyl]-4-(trifluoromethyl)-)
113743-16-1 structure
Product Name:Benzene, 1-[2-(4-pentylphenyl)ethyl]-4-(trifluoromethyl)-
CAS No:113743-16-1
MF:C20H23F3
MW:320.3918364048
CID:1201550
PubChem ID:19021182
Update Time:2025-04-20
Benzene, 1-[2-(4-pentylphenyl)ethyl]-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[2-(4-pentylphenyl)ethyl]-4-(trifluoromethyl)-
- 1-pentyl-4-[2-[4-(trifluoromethyl)phenyl]ethyl]benzene
- 1-PENTYL-4-{2-[4-(TRIFLUOROMETHYL)PHENYL]ETHYL}BENZENE
- 113743-16-1
- SCHEMBL9352104
- DTXSID90597459
- MJZKIWNNYAJOGU-UHFFFAOYSA-N
- C20H23F3
-
- Inchi: 1S/C20H23F3/c1-2-3-4-5-16-6-8-17(9-7-16)10-11-18-12-14-19(15-13-18)20(21,22)23/h6-9,12-15H,2-5,10-11H2,1H3
- InChI Key: MJZKIWNNYAJOGU-UHFFFAOYSA-N
- SMILES: FC(C1C=CC(=CC=1)CCC1C=CC(=CC=1)CCCCC)(F)F
Computed Properties
- Exact Mass: 320.17529
- Monoisotopic Mass: 320.17518522g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 307
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Benzene, 1-[2-(4-pentylphenyl)ethyl]-4-(trifluoromethyl)- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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